Cas no 946272-44-2 (3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 946272-44-2
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6403971
• PubChem ID: 16931716
• Update Time: 2025-08-04

3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
• 3-methoxy-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzamide
• 946272-44-2
• AKOS024645900
• 3-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide
• F2392-0625
• 3-methoxy-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide

• Inchi： 1S/C18H22N2O3S/c1-22-16-4-2-3-14(11-16)18(21)19-12-17(15-5-10-24-13-15)20-6-8-23-9-7-20/h2-5,10-11,13,17H,6-9,12H2,1H3,(H,19,21)
• InChI Key： HKCNEYVUUZAFIY-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCOCC1)C1C=CSC=1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79Ų

Additional information on 3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide

Introduction to 3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS No. 946272-44-2) in Modern Chemical and Pharmaceutical Research

3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide, identified by its CAS number 946272-44-2, represents a significant compound in the realm of chemical and pharmaceutical innovation. This benzamide derivative, characterized by its structural complexity and functional diversity, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, incorporating a methoxy group, a morpholine moiety, and a thiophene ring, positions it as a promising candidate for further exploration in therapeutic development.

The structural composition of 3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide is meticulously designed to enhance its pharmacological properties. The presence of the methoxy group contributes to its lipophilicity, while the morpholin-4-yl substituent introduces basicity and potential interactions with biological targets. Additionally, the thiophen-3-yl group adds aromaticity and electronic characteristics that may influence its binding affinity and metabolic stability. Such features make this compound an intriguing subject for researchers seeking novel pharmacophores.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules like 3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide. Studies have demonstrated that benzamide derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The specific arrangement of functional groups in this compound suggests potential interactions with enzymes and receptors involved in critical cellular pathways.

One of the most compelling aspects of 3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide is its versatility in drug design. Researchers have leveraged its scaffold to develop analogs with enhanced efficacy or reduced toxicity. For instance, modifications to the morpholin ring have been shown to modulate binding kinetics, improving drug residence time and target specificity. Similarly, variations in the thiophene moiety can fine-tune electronic properties, influencing pharmacokinetic profiles.

The integration of machine learning algorithms has further streamlined the process of identifying promising derivatives of 3-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide. These tools predict biological activity based on structural features, enabling rapid screening of large libraries of compounds. Such innovations have been instrumental in accelerating preclinical development and bringing novel therapeutics to market more efficiently.

Preclinical studies have begun to unravel the mechanisms of action associated with 3-methoxy-N-2-(morpholin-4-y1)-ethylbenzamide derivatives. Initial findings suggest that these compounds may interfere with signaling pathways implicated in diseases such as cancer and neurodegeneration. The ability to modulate these pathways holds promise for developing treatments that address unmet medical needs. Moreover, the compound's stability under various conditions makes it a robust candidate for formulation into oral or injectable medications.

The synthesis of 3-methoxy-N--(morphol-in--4--y1)-ethyl-benz-amide (CAS No. 94627--44--22) exemplifies the synergy between organic chemistry and medicinal chemistry expertise. Precise control over reaction conditions ensures high yields and purity, critical factors for pharmaceutical applications. Advances in catalytic methods have also enabled greener synthesis routes, reducing waste and energy consumption—a growing priority in industrial-scale production.

Regulatory considerations play a pivotal role in advancing compounds like 3-methoxy-N--(mor-phol-in--4--y1)-ethyl-benz-amide (CAS No 94627--44--22) through clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures consistency in quality across batches, while toxicological assessments provide essential data for safety evaluations. These rigorous standards are fundamental to translating laboratory discoveries into safe and effective therapies for patients worldwide.

The future direction of research on 3-methoxy-N--(mor-phol-in--4--y1)-ethyl-benz-amide (CAS No 94627--44--22) is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. By combining experimental insights with computational modeling, researchers can design more targeted interventions tailored to specific disease states. This holistic approach promises to enhance the therapeutic potential of this class of compounds significantly.